Cas no 146764-26-3 (Piperidinium,1-[2-[[hydroxy(octadecyloxy)phosphinyl]oxy]ethyl]-1-methyl-, inner salt)

Piperidinium,1-[2-[[hydroxy(octadecyloxy)phosphinyl]oxy]ethyl]-1-methyl-, inner salt structure
146764-26-3 structure
Product Name:Piperidinium,1-[2-[[hydroxy(octadecyloxy)phosphinyl]oxy]ethyl]-1-methyl-, inner salt
CAS No:146764-26-3
MF:C26H54NO4P
MW:475.685029506683
CID:156289
PubChem ID:132777
Update Time:2025-04-19

Piperidinium,1-[2-[[hydroxy(octadecyloxy)phosphinyl]oxy]ethyl]-1-methyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-[2-[[hydroxy(octadecyloxy)phosphinyl]oxy]ethyl]-1-methyl-, inner salt
    • 2-(1-methylpiperidin-1-ium-1-yl)ethyl octadecyl phosphate
    • 1-(2-((Hydroxy(octadecyloxy)phosphinyl)oxy)ethyl)-1-methylpiperidinium inner salt
    • 2-(1-methylpiperidinium-1-yl)ethyl octadecyl phosphate
    • D 20133
    • OMPEP
    • Piperidinium, 1-(2-((hydroxy(octadecyloxy)phosphinyl)oxy)ethyl)-1-methyl-, inner salt
    • octadecyl-(2-(N-methylpiperidino)ethyl)phosphate
    • DTXSID90163471
    • SCHEMBL2293548
    • 146764-26-3
    • D-20133
    • Inchi: 1S/C26H54NO4P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-25-30-32(28,29)31-26-24-27(2)22-19-18-20-23-27/h3-26H2,1-2H3
    • InChI Key: CUQJLYFFQBHUGW-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])(OCCCCCCCCCCCCCCCCCC)OCC[N+]1(C)CCCCC1

Computed Properties

  • Exact Mass: 475.37904620g/mol
  • Monoisotopic Mass: 475.37904620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 22
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.6
  • Topological Polar Surface Area: 58.6Ų
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